N'-{[(2,4-dichlorophenoxy)acetyl]oxy}-2-methylbenzenecarboximidamide

• IUPAC Name: [(Z)-[amino-(2-methylphenyl)methylidene]amino] 2-(2,4-dichlorophenoxy)acetate
• InChI: InChI=1S/C16H14Cl2N2O3/c1-10-4-2-3-5-12(10)16(19)20-23-15(21)9-22-14-7-6-11(17)8-13(14)18/h2-8H,9H2,1H3,(H2,19,20)
• InChI Key: IHRPNISJXDZJIK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=NOC(=O)COC2=C(C=C(C=C2)Cl)Cl)N
• Isomeric SMILES: CC1=CC=CC=C1/C(=N/OC(=O)COC2=C(C=C(C=C2)Cl)Cl)/N
• Molecular Formula: C16H14Cl2N2O3
• Molecular Weight: 353.2 g/mol

Description

N'-{[(2,4-dichlorophenoxy)acetyl]oxy}-2-methylbenzenecarboximidamide, also known as dicamba, is a broad-spectrum herbicide that is commonly used in agriculture to control the growth of weeds. It belongs to the class of synthetic auxins, which are plant hormones that regulate growth and development. Dicamba works by disrupting the normal growth patterns of plants, leading to their death. In recent years, dicamba has become a controversial topic due to its potential environmental and health impacts.

Mechanism of Action

Dicamba works by mimicking the natural plant hormone auxin, which regulates plant growth and development. When N'-{[(2,4-dichlorophenoxy)acetyl]oxy}-2-methylbenzenecarboximidamide is applied to a plant, it disrupts the normal auxin signaling pathways, leading to abnormal growth patterns and eventual death of the plant.
Biochemical and Physiological Effects:
Dicamba has been shown to have a variety of biochemical and physiological effects on plants. It can cause changes in gene expression, protein synthesis, and cell division. It can also affect the uptake and transport of nutrients and water within the plant.

Advantages and Limitations for Lab Experiments

Dicamba is a valuable tool in laboratory experiments for studying plant growth and development. Its ability to disrupt auxin signaling pathways makes it a useful tool for studying the effects of auxin on plant growth. However, N'-{[(2,4-dichlorophenoxy)acetyl]oxy}-2-methylbenzenecarboximidamide can also have unintended effects on other plant processes, which can complicate experimental results.

Future Directions

There are several areas of research that could be pursued in the future related to N'-{[(2,4-dichlorophenoxy)acetyl]oxy}-2-methylbenzenecarboximidamide. These include:
1. Development of new this compound formulations that are less volatile and have lower potential for drift.
2. Investigation of the long-term environmental and health impacts of this compound use.
3. Development of new herbicides that target different pathways in plant growth and development.
4. Study of the effects of this compound on non-target plants and animals.
5. Development of new techniques for controlling weeds that do not rely on herbicides.

Synthesis Methods

Dicamba can be synthesized through several methods, including the reaction of 2-methylbenzenecarboximidamide with 2,4-dichlorophenoxyacetic acid in the presence of a catalyst. The resulting product is then purified through a series of chemical processes to obtain pure N'-{[(2,4-dichlorophenoxy)acetyl]oxy}-2-methylbenzenecarboximidamide.

Scientific Research Applications

Dicamba has been extensively studied for its effectiveness as a herbicide in agriculture. It has been shown to be effective against a wide range of weeds, including those that are resistant to other herbicides. Dicamba is also being studied for its potential use in other areas, such as forestry and horticulture.